Cas no 239-15-6 (Indolo[2,3-a]quinolizine)

Indolo[2,3-a]quinolizine structure
Indolo[2,3-a]quinolizine structure
Product Name:Indolo[2,3-a]quinolizine
CAS No:239-15-6
MF:C15H10N2
MW:218.253303050995
CID:238622
PubChem ID:13943966
Update Time:2025-04-19

Indolo[2,3-a]quinolizine Chemical and Physical Properties

Names and Identifiers

    • Indolo[2,3-a]quinolizine
    • 239-15-6
    • SCHEMBL3112229
    • DTXSID50552983
    • Inchi: 1S/C15H10N2/c1-2-6-13-11(5-1)12-8-10-17-9-4-3-7-14(17)15(12)16-13/h1-10H
    • InChI Key: CMLQXZNMSSZRCH-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=C1C(C=C2)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 218.0845
  • Monoisotopic Mass: 218.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 15.6

Indolo[2,3-a]quinolizine Related Literature

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